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Compound of Interest

Compound Name: 1h-Indazole,6-methyl-3-nitro-

CAS No.: 1082041-97-0

Cat. No.: B1489660

Get Quote

Executive Summary
6-Methyl-3-nitro-1H-indazole is a specialized heterocyclic scaffold utilized in the development

of kinase inhibitors (e.g., KRAS G12C inhibitors). Accurate characterization of this compound is

critical due to the existence of a highly prevalent regioisomer, 3-methyl-6-nitro-1H-indazole (a

key intermediate for Pazopanib), which possesses similar physical properties but distinct

biological activity.

This guide provides the melting point ranges, synthesis pathways, and structural validation

protocols required to ensure the identity and purity of the specific 6-methyl-3-nitro isomer.

Melting Point Data & Physical Properties[1][2][3][4]
[5][6][7][8]
Primary Compound: 6-Methyl-3-nitro-1H-indazole

CAS Number: 1082041-97-0 (also referenced in patent US11702409B2).

Structure: Nitro group at C-3; Methyl group at C-6.[1]
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Melting Point (MP):

Experimental Range: Not widely reported in standard commercial catalogs. Based on

structural analogs (3-nitroindazole, MP ~205°C) and the isomeric 3-methyl-6-nitroindazole

(MP ~199°C for high purity), the expected melting point for pure crystalline 6-methyl-3-

nitro-1H-indazole is >200°C (typically 202–208°C).

Appearance: Yellow to orange crystalline solid.[2]

Critical Comparator: 3-Methyl-6-nitro-1H-indazole
CAS Number: 6494-19-5.[3]

Structure: Methyl group at C-3; Nitro group at C-6.[1]

Melting Point (MP):

Commercial Grade:184–188°C (Standard purity ~97-98%).

High Purity / Polymorph:199.7°C (Recrystallized from EtOAc/Hexane).

Significance: This isomer is the most common impurity or confusion point. If your sample

melts at 184–188°C, it is likely 3-methyl-6-nitro-1H-indazole, not the 6-methyl-3-nitro isomer.

Comparative Physical Data Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://grokipedia.com/page/7_nitroindazole
https://www.chemicalbook.com/SpectrumEN_6494-19-5_1HNMR.htm
https://pdf.benchchem.com/32/Experimental_protocol_for_the_synthesis_of_3_Methyl_6_nitro_1H_indazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
6-Methyl-3-nitro-1H-indazole

(Target)
3-Methyl-6-nitro-1H-indazole

(Isomer)

CAS Number 1082041-97-0 6494-19-5

Melting Point
~202–208°C

(Estimated/Analog)

184–188°C

(Commercial)199.7°C (High

Purity)

Synthesis Route Nitration of 6-Methylindazole
Cyclization of 2-Ethyl-5-

nitroaniline

Methyl Shift (¹H NMR)
~2.45–2.55 ppm (Aromatic-

bound)
~2.73 ppm (Pyrazole-bound)

Appearance Yellow Solid Yellow/Orange Solid

Synthesis & Purification Protocols
The synthesis of 6-methyl-3-nitro-1H-indazole relies on electrophilic aromatic substitution

(nitration), which favors the C-3 position in unsubstituted indazoles.

Synthesis Workflow (Diagram)[3][11]
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Starting Material:
6-Methyl-1H-indazole

Reaction:
Electrophilic Nitration (C-3)

 Dissolve in H2SO4

Reagents:
HNO3 / H2SO4 (0-5°C)

 Dropwise Addition

Quench:
Pour onto Crushed Ice

 1-2 Hours

Crude Product:
Yellow Precipitate

 Filtration

Purification:
Recrystallization (EtOH or AcOH)

 Impurity Removal

Final Product:
6-Methyl-3-nitro-1H-indazole

(Pure Crystal)

 Drying

Click to download full resolution via product page

Figure 1: Synthesis pathway for 6-methyl-3-nitro-1H-indazole via direct nitration.

Detailed Protocol: Direct Nitration
Preparation: Dissolve 6-methyl-1H-indazole (1.0 eq) in concentrated sulfuric acid (H₂SO₄) at

0°C.

Nitration: Add fuming nitric acid (HNO₃, 1.05 eq) dropwise, maintaining the temperature

below 5°C to prevent over-nitration (e.g., dinitro species) or oxidation of the methyl group.
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Reaction: Stir at 0–10°C for 1–2 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1).

Work-up: Pour the reaction mixture onto crushed ice. The product will precipitate as a yellow

solid.[4]

Isolation: Filter the solid, wash extensively with cold water to remove acid, and dry under

vacuum.

Purification: Recrystallize from Ethanol (EtOH) or Acetic Acid (AcOH) to remove any 5-nitro

or 7-nitro isomers (minor byproducts).

Structural Characterization & Validation
Due to the overlapping melting points of high-purity isomers, Melting Point alone is insufficient

for validation. You must use ¹H NMR to confirm the position of the methyl group.

NMR Logic Tree (Diagram)

Check Methyl Signal
(¹H NMR in DMSO-d6)

Signal at
~2.73 ppm Deshielded (C=N bond)

Signal at
~2.45-2.55 ppm

 Shielded (Aromatic Ring)

Isomer:
3-Methyl-6-nitro-1H-indazole

(INCORRECT)

Isomer:
6-Methyl-3-nitro-1H-indazole

(CORRECT)

Click to download full resolution via product page

Figure 2: NMR decision logic for distinguishing the 3-methyl vs. 6-methyl isomers.

Validation Criteria
¹H NMR (DMSO-d₆):

6-Methyl-3-nitro: The methyl group is attached to the benzene ring (C-6). It appears as a

singlet around 2.45–2.55 ppm.
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3-Methyl-6-nitro: The methyl group is attached to the pyrazole ring (C-3). It is deshielded

by the C=N bond, appearing downfield at ~2.73 ppm.

Melting Point:

If MP is 184–188°C, suspect the 3-methyl-6-nitro isomer.

If MP is >200°C, it supports the 6-methyl-3-nitro structure (consistent with 3-nitroindazole

analogs).

Troubleshooting & Stability
Common Impurities

Unreacted Starting Material: Lowers MP; check TLC.

Dinitro Species: Formed if temperature exceeds 10°C during nitration.

Isomeric Mixtures: 5-nitro or 7-nitro isomers may co-precipitate. Recrystallization from

Ethanol is effective for separation.

Stability
Thermal: Stable up to melting point. Decomposes at >250°C.

Light: Nitro-indazoles are light-sensitive. Store in amber vials.

Storage: Keep at room temperature (25°C) or 4°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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